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Compound of Interest

Trimethyl(octadecyl)lammonium

Compound Name: ]

isopropyl sulphate
CAS No.: 78480-18-9
Cat. No.: B13760751

Get Quote

\ J

H-gNMR) Application: Raw Material Qualification, Surfactant Analysis, Counter-ion
Verification[1][2]

Executive Summary

Octadecyltrimethylammonium isopropyl sulfate (OTIS) is a specialized cationic surfactant often
utilized in antistatic formulations and hair conditioning matrices where specific solubility or
rheological profiles are required.[1][2][3] Unlike standard halides (Chloride/Bromide) or
Methosulfate salts, the Isopropyl Sulfate anion imparts unique physiochemical properties.[1][2]

[3]
This protocol provides a self-validating NMR methodology to:

e Confirm the Cation Structure: Verify the C18 chain length and trimethylammonium
headgroup.[1][2][3]
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» Validate the Anion Identity: Distinguish the Isopropyl Sulfate anion (

) from Methyl Sulfate (
) or halides.

o Establish Stoichiometry: Prove the 1:1 molar ratio between cation and anion via integration.

Chemical Structure & Theoretical Assignments

To interpret the spectrum accurately, we must deconstruct the molecule into its magnetically
distinct environments.[3]

Molecular Formula;

Molecular Weight: ~409.67 g/mol [1][2]

The Cation: Octadecyltrimethylammonium

e Structure:
[11[2]
o Key Diagnostic: The "Headgroup Methyls" (

) appear as a sharp singlet.[1][2] The long alkyl chain creates a "methylene envelope."[3]

The Anion: Isopropyl Sulfate

e Structure:
o Key Diagnostic: The methine proton (

) is attached to an oxygen atom linked to a sulfate group, causing significant deshielding
(downfield shift) compared to a standard isopropy! group.[1][2]

o Differentiation:

o vs. Methyl Sulfate: Methyl sulfate shows a singlet at ~3.7 ppm.[1][2][3] Isopropy! sulfate
shows a septet at ~4.6 ppm.[1][2][3]
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o vs. Halides: Halides (CI/Br) have no proton signals.[1][2][3]

Experimental Protocol
Sample Preparation

Surfactants form micelles in solution, which causes peak broadening and loss of resolution.[2]
[3] To obtain sharp, quantifiable lines, we must disrupt micelle formation.[2][3]

e Solvent: Chloroform-d (

) is preferred over

[1[2][3]

o Reasoning:

acts as a good solvating agent for the alkyl chain and typically prevents the formation of
large, slow-tumbling micelles that occur in agueous media.

e Concentration: 10-15 mg of OTIS in 0.6 mL solvent.

o Note: Avoid high concentrations (>50 mg/mL) to prevent viscosity-induced broadening.[1]

[2]3]

o Reference: Tetramethylsilane (TMS) at 0.00 ppm (internal standard).[1][2][4]

Acquisition Parameters (400 MHz or higher)

For quantitative accuracy (QNMR), the relaxation delay is critical.[1]
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Parameter Setting Rationale
Pulse Sequence zg30 or zg Standard 1D Proton.[1][2][3]
i Covers all organic and
Spectral Width -2 to 14 ppm
exchangeable protons.[1][2][3]
Essential for full magnetization
Relaxation Delay (d1) 5 seconds recovery of the mobile methyl
terminals.[1][2]
Sufficient S/N ratio for >10 mg
Scans (ns) 16 or 32
sample.[1][2][3]
Temperature 298 K (25°C) Standard ambient.[1][2][3]

Data Analysis & Peak Assignments

The following table summarizes the expected chemical shifts in

Table 1: H NMR Assignment Table ()[1]
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ASSi t TR Integral Diagnostic
ssighmen ultiplici
g (ppm) SEL (Theory) Note
Critical Proof of
Anion Methine ( Septet ( Identity.
4,55 -4.65 1H Deshielded by
) Hz) sulfate oxygen.
[11[2]
Cation Adjacent to
CH 3.35-3.45 Multiplet (Broad) 2H guaternary
nitrogen.[1][2][3]
Cation Strongest singlet.
1][2] Used as
Headgroup ( 3.30-3.35 Singlet 9H 2] Us
Integration
) Reference.
Overlaps with
Anion Methyls ( Doublet ( bulk methylene
1.28-1.32 6H but distinct
) Hz) doublet tips
visible.[1][2]
Large envelope.
Bulk Methylenes [1][2][3] Includes
( Multiplet Cation
1.20-1.40 ~30H
(Envelope)
-CH
)
[112][3]
Terminal Methyl ( End of the C18
0.88 Triplet 3H

)

chain.[1][2]
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Technical Insight: The Anion Methyl doublet (~1.30 ppm) often sits directly on top of the large
methylene envelope.[1][2] To quantify it, you may need to use peak deconvolution or rely on the

Anion Methine septet (4.6 ppm) for stoichiometry.[1][3]

Structural Validation Workflow

The following diagram illustrates the logic flow for confirming the OTIS salt identity using the
data acquired above.
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Septet

Singlet @ 3.7 ppm No Peaks Septet @ ~4.6 ppm
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Click to download full resolution via product page

Figure 1: Decision tree for the spectroscopic validation of Octadecyltrimethylammonium
Isopropy! Sulfate.

Calculation of Purity (QNMR)[1]
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To determine the absolute purity (weight %) of the raw material, use the following equation.
This assumes you have added a known mass of an internal standard (IS) like Dimethyl Sulfone
or TCNB (if not using the residual solvent method).[1]

[1]

Where:

 : Integrated area (Use the Anion Methine Septet @ 4.6 ppm for best specificity).
e : Number of protons (1H for the septet).

e : Molecular weight (409.67 g/mol for OTIS).[1][2][3]

e : Mass weighed (mg).

 : Purity of the internal standard.[1]

Why use the Anion Septet? Using the cation headgroup (3.3 ppm) carries a risk: if the sample
contains free amine impurities or other quaternary salts (like Chloride), the cation signal will
overlap, leading to an overestimation of purity.[1] The Anion Septet is unique to the Isopropyl
Sulfate salt, making it the most specific marker for the intact salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13760751/docs#application-note-high-resolution-
nmr-characterization-of-octadecyltrimethylammonium-isopropyl-sulfate-otis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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